2-Amino-2,3-dihydro-1H-indene-2-carbonitrile

• IUPAC Name: 2-amino-1,3-dihydroindene-2-carbonitrile
• InChI: InChI=1S/C10H10N2/c11-7-10(12)5-8-3-1-2-4-9(8)6-10/h1-4H,5-6,12H2
• InChI Key: NLFJADHOLXACJJ-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2CC1(C#N)N
• Molecular Formula: C10H10N2
• Molecular Weight: 158.20 g/mol
• CAS RN: 144800-68-0

Description

2-Amino-2,3-dihydro-1H-indene-2-carbonitrile is a chemical compound with the molecular formula C10H10N2. It is used as a reagent in the preparation of various chemical derivatives. The compound has a molecular weight of 158.20 g/mol.

Synthesis Analysis

The synthesis of 2-Amino-2,3-dihydro-1H-indene-2-carbonitrile involves the use of 4-cyano-1-indanone and α-methylbenzylamine derivatives as starting materials. The process includes diastereoselective chiral amine synthesis by protection with chiral auxiliary α-methyl benzylamine derivatives followed by reduction and debenzylation.

Molecular Structure Analysis

The InChI code for 2-Amino-2,3-dihydro-1H-indene-2-carbonitrile is 1S/C10H10N2/c11-7-10(12)5-8-3-1-2-4-9(8)6-10/h1-4H,5-6,12H2. This code provides a unique identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

2-Amino-2,3-dihydro-1H-indene-2-carbonitrile is a yellow to brown solid. It has a molecular weight of 158.2 and is stored at room temperature.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• DDR1 Inhibitors : Researchers have explored 2-amino-2,3-dihydro-1H-indene-5-carboxamide derivatives as selective inhibitors of Discoidin Domain Receptor 1 (DDR1). .

Anticonvulsant Activity

• Imidazoindenopyrazinone Derivatives : 2,3-Dihydro-1-oxo-1H-indene-4-carbonitrile has been used as a reagent in the preparation of imidazoindenopyrazinone carboxylic acid derivatives. .

Safety and Hazards

The compound is associated with certain safety hazards. It is marked with an exclamation mark pictogram, indicating that it may cause harm. Specific hazard statements include H302, suggesting harmful if swallowed. Precautionary measures include avoiding contact with skin and eyes, and not inhaling dust, fume, gas, mist, vapors, or spray.

Mechanism of Action

Target of Action

The primary target of 2-Amino-2,3-dihydro-1H-indene-2-carbonitrile is the Discoidin Domain Receptor 1 (DDR1) . DDR1 is a receptor tyrosine kinase that binds and is activated by collagens, which are the most abundant components in the extracellular matrix (ECM) .

Mode of Action

2-Amino-2,3-dihydro-1H-indene-2-carbonitrile interacts with DDR1 in a specific manner. One of the representative compounds, 7f, binds with DDR1 with a Kd value of 5.9 nM and suppresses the kinase activity with a half-maximal (50%) inhibitory concentration value of 14.9 nM . The nitrogen atom of the compound forms a hydrogen bond with the hinge residue Met704, while the amino group at the 2-position of the indene forms a hydrogen bond with the gatekeeper residue Thr701 .

Biochemical Pathways

Upon binding, 2-Amino-2,3-dihydro-1H-indene-2-carbonitrile potently inhibits collagen-induced DDR1 signaling . This leads to the suppression of the epithelial-mesenchymal transition, a key process in cancer metastasis . The compound also dose-dependently suppresses the colony formation of pancreatic cancer cells .

Pharmacokinetics

The compound is known to have a molecular weight of 1582 , which may influence its absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The action of 2-Amino-2,3-dihydro-1H-indene-2-carbonitrile results in promising therapeutic efficacy in orthotopic mouse models of pancreatic cancer . By inhibiting DDR1 signaling and suppressing the epithelial-mesenchymal transition, the compound effectively reduces the growth and spread of pancreatic cancer cells .

Action Environment

The action, efficacy, and stability of 2-Amino-2,3-dihydro-1H-indene-2-carbonitrile can be influenced by various environmental factors. For instance, the tumor microenvironment, characterized by desmoplasia and the presence of ECM components, plays a key role in the chemoresistance of pancreatic cancer patients . Therefore, the compound’s action may be influenced by these factors.